2,4,6(1H,3H,5H)-Pyrimidinetrione, 5,5-dihydroxy-

• IUPAC Name: 5,5-dihydroxy-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C4H4N2O5/c7-1-4(10,11)2(8)6-3(9)5-1/h10-11H,(H2,5,6,7,8,9)
• InChI Key: ZIIHZVKHFWOENY-UHFFFAOYSA-N
• Canonical SMILES: C1(=O)C(C(=O)NC(=O)N1)(O)O
• Molecular Formula: C4H4N2O5
• DSSTOX Substance ID: DTXSID9024435
• Molecular Weight: 160.09 g/mol
• Physical Description: Triclinic piacoidal crystals. White granular solid. (NTP, 1992)
• Boiling Point: Sublimes (vacuum) (NTP, 1992)
• Solubility: greater than or equal to 100 mg/mL at 70.7 °F (NTP, 1992)
• CAS RN: 3237-50-1
• Melting Point: 464 °F (decomposes) (NTP, 1992)

Description

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5,5-dihydroxy- , also known as barbital , is a chemical compound with the empirical formula C₈H₁₂N₂O₃ . It exists as a white crystalline powder, odorless, and with a slightly bitter taste.

Synthesis Analysis

• Urea Salt Pyrolysis Method : Urea reacts with sulfuric acid (or hydrochloric acid, nitric acid) in a 4.5:4 ratio at 200°C for 5 hours, yielding barbital with a yield of 50%–53%.
• Nitric Oxide Method : Using hydrogen, carbon monoxide, and nitric oxide as raw materials, palladium or iridium as catalysts, barbital can be directly synthesized at 280°C–480°C, with a yield of 60%–75%. This method has been industrialized.

Molecular Structure Analysis

Barbital’s molecular structure consists of a pyrimidine ring with three carbonyl groups (triketone). The main isomeric form is the triamino form . It is soluble in water, hot ethanol, pyridine, concentrated hydrochloric acid, and sulfuric acid, but insoluble in ether, acetone, chloroform, and benzene. At temperatures above 330°C, it decomposes to form cyanic acid.

Chemical Reactions Analysis

Barbital can undergo various chemical reactions, including hydrolysis, oxidation, and substitution reactions. It reacts vigorously with ethanol and forms explosive products when exposed to chlorine gas.

Physical And Chemical Properties Analysis

• pH : 3.8–4.0 (saturated solution in water, 20°C)

Scientific Research Applications

Alloxan Hydrate: A Comprehensive Analysis of Scientific Research Applications

1. Induction of Diabetes in Animal Models Alloxan hydrate is widely used to induce experimental diabetes in animals. .

Evaluation of Antidiabetic Agents: .

Synthesis of Transition Metal Complexes: .

Proteasome Inhibition Studies: .

Oxidative Stress Research: .

Optimization of Diabetic Models: .

Mechanism of Action

Target of Action

Alloxan hydrate, also known as 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5,5-dihydroxy- or Barbituric acid, 5,5-dihydroxy-, primarily targets the pancreatic β-cells . These cells are responsible for the production and secretion of insulin, a hormone that regulates blood glucose levels .

Mode of Action

Alloxan hydrate is a toxic glucose analogue that preferentially accumulates in pancreatic beta cells via the GLUT2 glucose transporter . In the presence of intracellular thiols, especially glutathione, alloxan generates reactive oxygen species (ROS) in a cyclic redox reaction with its reduction product, dialuric acid . This process leads to the generation of free radicals, which are ultimately responsible for the destruction of the β-cells .

Biochemical Pathways

The toxic action of alloxan hydrate initiates a series of biochemical events. The generation of ROS leads to oxidative stress, which damages the β-cells and impairs their ability to produce insulin . This results in a state of insulin deficiency, leading to hyperglycemia, a characteristic feature of diabetes .

Pharmacokinetics

The pharmacokinetics of alloxan hydrate involves its absorption, distribution, metabolism, and excretion (ADME). Alloxan hydrate is absorbed and transported to the pancreas where it accumulates in the β-cells . The compound is then metabolized, leading to the generation of ROS

Result of Action

The primary result of alloxan hydrate’s action is the destruction of pancreatic β-cells, leading to a decrease in insulin production . This causes a state of hyperglycemia, mimicking the conditions of diabetes . The compound’s action can lead to a multiphasic blood glucose response, accompanied by corresponding inverse changes in the plasma insulin concentration, and ultimately leading to necrotic cell death .

Action Environment

The action of alloxan hydrate can be influenced by various environmental factors. For instance, the dose of alloxan needed to destroy beta cells and induce diabetes depends on the animal species, route of administration, and nutritional status . Furthermore, the compound’s stability and efficacy can be affected by factors such as temperature and pH .

Safety and Hazards

• Proper packaging and storage are essential to prevent local overheating during production.

Future Directions

Research on barbital continues to explore its pharmacological properties, potential therapeutic applications, and safety profiles. Further investigations may reveal novel uses or modifications of this compound.